N-(4-ethoxyphenyl)-N-((2-hydroxy-8-methylquinolin-3-yl)methyl)-3-nitrobenzamide

• IUPAC Name: N-(4-ethoxyphenyl)-N-[(8-methyl-2-oxo-1H-quinolin-3-yl)methyl]-3-nitrobenzamide
• InChI: InChI=1S/C26H23N3O5/c1-3-34-23-12-10-21(11-13-23)28(26(31)19-8-5-9-22(15-19)29(32)33)16-20-14-18-7-4-6-17(2)24(18)27-25(20)30/h4-15H,3,16H2,1-2H3,(H,27,30)
• InChI Key: TXXUZGGTFVNZOC-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N(CC2=CC3=CC=CC(=C3NC2=O)C)C(=O)C4=CC(=CC=C4)[N+](=O)[O-]
• Molecular Formula: C26H23N3O5
• Molecular Weight: 457.5 g/mol

Description

N-(4-ethoxyphenyl)-N-((2-hydroxy-8-methylquinolin-3-yl)methyl)-3-nitrobenzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is synthesized using a specific method, and its mechanism of action, biochemical and physiological effects, advantages, and limitations in lab experiments have been explored.

Mechanism of Action

The mechanism of action of N-(4-ethoxyphenyl)-N-((2-hydroxy-8-methylquinolin-3-yl)methyl)-3-nitrobenzamide involves the inhibition of specific enzymes and proteins that play a crucial role in the growth and proliferation of cancer cells. It has also been shown to have antioxidant and anti-inflammatory properties, which contribute to its neuroprotective effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have been extensively studied. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit the migration and invasion of cancer cells, and reduce the production of reactive oxygen species (ROS) in the brain, which contributes to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

One of the significant advantages of using N-(4-ethoxyphenyl)-N-((2-hydroxy-8-methylquinolin-3-yl)methyl)-3-nitrobenzamide in lab experiments is its high potency and specificity towards cancer cells and brain cells. However, one of the limitations is its relatively high cost, which may limit its use in large-scale experiments.

Future Directions

There are several future directions for the research on N-(4-ethoxyphenyl)-N-((2-hydroxy-8-methylquinolin-3-yl)methyl)-3-nitrobenzamide. One of the significant directions is the development of more efficient and cost-effective synthesis methods to produce high yields of the compound. Another direction is the exploration of its potential use in combination with other drugs or therapies to enhance its efficacy in treating cancer and neurodegenerative diseases. Additionally, further studies are needed to determine its safety and toxicity profiles in animal and human models.

Synthesis Methods

The synthesis of N-(4-ethoxyphenyl)-N-((2-hydroxy-8-methylquinolin-3-yl)methyl)-3-nitrobenzamide involves a multi-step process that starts with the reaction of 4-ethoxyaniline with 2-hydroxy-8-methylquinoline. The resulting product is then reacted with 3-nitrobenzoyl chloride to yield this compound. This synthesis method has been optimized to produce high yields of the compound with high purity.

Scientific Research Applications

N-(4-ethoxyphenyl)-N-((2-hydroxy-8-methylquinolin-3-yl)methyl)-3-nitrobenzamide has potential applications in various fields of scientific research. One of the significant applications is in the field of cancer research, where this compound has shown promising results in inhibiting the growth of cancer cells. It has also been studied for its potential use in the treatment of Alzheimer's disease, as it has been shown to have neuroprotective effects.